Cas no 2171852-03-0 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid
• CAS No: 2171852-03-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5951587
• PubChem ID: 165485222
• Update Time: 2025-06-08

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid
• 2171852-03-0
• 2-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-2-methylpentanoic acid
• EN300-1483576

• Inchi： 1S/C28H34N2O5/c1-3-13-27(2,25(32)33)30-24(31)16-28(14-8-15-28)18-29-26(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,23H,3,8,13-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IFVOLUFNKWLUHA-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid

Comprehensive Overview of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid (CAS No. 2171852-03-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid (CAS No. 2171852-03-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl backbone, is widely utilized in peptide synthesis and drug discovery. The Fmoc group is particularly valued for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its applications in the development of novel therapeutics, especially in targeting protein-protein interactions and enzyme inhibition.

The compound's unique 2-methylpentanoic acid moiety further enhances its versatility, enabling modifications that improve bioavailability and metabolic stability. Recent studies highlight its potential in designing peptidomimetics, a class of molecules that mimic natural peptides but exhibit superior pharmacological properties. With the growing demand for precision medicine, CAS No. 2171852-03-0 is gaining traction as a building block for next-generation biologics. Its role in prodrug development and targeted drug delivery systems is also under investigation, aligning with the industry's focus on personalized healthcare solutions.

From an industrial perspective, the synthesis and scalability of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid have been optimized to meet the demands of high-throughput screening and combinatorial chemistry. The compound's compatibility with automated synthesizers and its low cytotoxicity profile make it a preferred choice for large-scale production. Moreover, its application in bioconjugation techniques, such as antibody-drug conjugates (ADCs), is being explored to enhance the efficacy of cancer therapies. These advancements are particularly relevant in the context of the rising global focus on oncology research and the need for innovative treatment modalities.

Environmental and regulatory considerations also play a pivotal role in the adoption of this compound. Unlike many traditional reagents, CAS No. 2171852-03-0 exhibits favorable green chemistry metrics, including reduced waste generation and energy-efficient synthesis pathways. This aligns with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by stakeholders in ESG (Environmental, Social, and Governance) initiatives. Additionally, its non-hazardous nature simplifies compliance with global regulatory frameworks, such as REACH and FDA guidelines, further driving its commercial viability.

In the context of AI-driven drug discovery, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid is being leveraged as a key scaffold in machine learning models for de novo molecular design. Its structural complexity and modularity make it an ideal candidate for generating diverse chemical libraries, a trend underscored by the increasing integration of computational chemistry and high-performance computing (HPC) in R&D. This synergy between synthetic chemistry and digital innovation is reshaping the landscape of drug development, addressing longstanding challenges like drug resistance and polypharmacology.

Looking ahead, the compound's potential extends beyond traditional pharmaceuticals. Its utility in material science, particularly in the fabrication of bioactive coatings and smart polymers, is being investigated. Such applications are highly relevant to the burgeoning field of medical devices and tissue engineering, where demand for biocompatible materials is surging. As interdisciplinary research gains momentum, CAS No. 2171852-03-0 is poised to play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In summary, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methylpentanoic acid represents a convergence of innovation, sustainability, and multidisciplinary applicability. Its prominence in peptide therapeutics, computational drug design, and advanced materials underscores its value in modern scientific endeavors. As research continues to unravel its full potential, this compound is set to remain at the forefront of cutting-edge developments in chemistry and life sciences.